Cas no 57101-67-4 (4-Oxazolemethanol, 4-ethyl-4,5-dihydro-)

4-Oxazolemethanol, 4-ethyl-4,5-dihydro- structure
57101-67-4 structure
Product name:4-Oxazolemethanol, 4-ethyl-4,5-dihydro-
CAS No:57101-67-4
MF:C6H11NO2
MW:129.157041788101
CID:1603707
PubChem ID:18704396

4-Oxazolemethanol, 4-ethyl-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolemethanol, 4-ethyl-4,5-dihydro-
    • (4-ethyl-5H-1,3-oxazol-4-yl)methanol
    • DTXSID60595720
    • SCHEMBL2522886
    • (4-Ethyl-4,5-dihydro-1,3-oxazol-4-yl)methanol
    • (4-ethyl-4,5-dihydrooxazol-4-yl)methanol
    • 57101-67-4
    • Inchi: InChI=1S/C6H11NO2/c1-2-6(3-8)4-9-5-7-6/h5,8H,2-4H2,1H3
    • InChI Key: GJQYUBSDVFSWFJ-UHFFFAOYSA-N
    • SMILES: CCC1(COC=N1)CO

Computed Properties

  • Exact Mass: 129.07903
  • Monoisotopic Mass: 129.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.82

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